(4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol
Description
“(4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol” is a chemical compound with the molecular formula C10H12FO. It is a derivative of indene, a polycyclic hydrocarbon. The compound contains a fluoro group attached to the 4th carbon of the indene ring and a methanol group attached to the 5th carbon .
Molecular Structure Analysis
The molecular structure of “(4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol” consists of a five-membered ring fused with a six-membered ring, forming an indene structure. The 4th carbon of the indene ring is substituted with a fluorine atom, and the 5th carbon is substituted with a methanol group .Physical And Chemical Properties Analysis
“(4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol” is a solid at room temperature. It has a molecular weight of 148.2 and a melting point of 70-72°C .Future Directions
The future research directions for “(4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol” could involve exploring its potential biological activities, developing efficient synthetic methods, and studying its reactivity and mechanism of action in various chemical reactions. Further studies could also focus on its potential applications in pharmaceuticals, materials science, and other fields .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol involves the conversion of a commercially available starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-fluoro-1H-indene", "magnesium", "methanol", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "potassium carbonate", "acetic anhydride", "pyridine" ], "Reaction": [ "Step 1: Grignard reaction - 4-fluoro-1H-indene is reacted with magnesium in diethyl ether to form (4-fluoro-2,3-dihydro-1H-inden-5-yl)magnesium bromide.", "Step 2: Quenching - The Grignard reagent is quenched with methanol to form (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol.", "Step 3: Acid-base extraction - The reaction mixture is treated with hydrochloric acid to protonate the product, followed by extraction with diethyl ether. The organic layer is washed with sodium hydroxide and dried over sodium sulfate.", "Step 4: Purification - The crude product is purified by column chromatography using a silica gel column and eluting with a mixture of hexane and ethyl acetate. The product is then treated with potassium carbonate and acetic anhydride in pyridine to form the acetylated product, which is then deacetylated with sodium hydroxide to yield the final product." ] } | |
CAS RN |
1891319-79-1 |
Molecular Formula |
C10H11FO |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
